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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Pigment Red 146 (P.R. 146), a monoazo pigment belonging to the Naphthol AS pigment

category, is a significant colorant in various industrial applications. This technical guide

provides a comprehensive overview of its chemical and physical properties, detailed synthesis

protocols, and a discussion of its relevance to researchers in both materials science and the

life sciences. While primarily an industrial pigment, the structural motifs within P.R. 146,

particularly its Naphthol AS component, present areas of interest for biological research,

including potential anti-inflammatory and anticancer activities of related compounds. This

document aims to serve as a consolidated resource for professionals requiring in-depth

technical information on Pigment Red 146.

Core Molecular and Physical Data
Pigment Red 146 is chemically identified as N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-4-[[2-

methoxy-5-[(phenylamino)carbonyl]phenyl]azo]-2-Naphthalenecarboxamide. Its core

quantitative data are summarized in the table below for clarity and comparative purposes.
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Property Value

CI Name Pigment Red 146

CI Number 12485

CAS Number 5280-68-2[1]

Molecular Formula C33H27ClN4O6

Molecular Weight 611.04 g/mol [2]

Physical Form Red Powder

Density 1.5 g/cm³[2]

pH Value ~7.0[2]

Oil Absorption 45 ml/100g

Heat Resistance Stable up to 200°C

Lightfastness Good

Synthesis of Pigment Red 146: Experimental
Protocol
The synthesis of Pigment Red 146 is a two-step process involving a diazotization reaction

followed by an azo coupling. The following is a representative experimental protocol derived

from established synthesis methodologies.

Materials and Reagents
3-Amino-4-methoxy-N-phenylbenzamide (Red Base KD)

Hydrochloric Acid (HCl)

Sodium Nitrite (NaNO2)

N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-2-naphthamide (Naphthol AS-LC)

Sodium Hydroxide (NaOH)
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Deionized Water

Ice

Step 1: Diazotization of the Amine
In a reaction vessel, prepare a suspension of 3-Amino-4-methoxy-N-phenylbenzamide in

deionized water and hydrochloric acid.

Cool the mixture to 0-5°C using an ice bath with constant stirring.

Slowly add an aqueous solution of sodium nitrite dropwise to the cooled suspension.

Maintain the temperature below 5°C throughout the addition.

Continue stirring for 30-60 minutes after the addition is complete to ensure the full formation

of the diazonium salt solution.

Step 2: Azo Coupling
In a separate vessel, dissolve N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-2-naphthamide in

an aqueous solution of sodium hydroxide.

Cool this alkaline solution to 5-10°C.

Slowly add the previously prepared cold diazonium salt solution to the alkaline Naphthol AS-

LC solution with vigorous stirring.

A red precipitate of Pigment Red 146 will form immediately.

Continue stirring the reaction mixture for 1-2 hours to ensure the completion of the coupling

reaction.

The resulting pigment is then filtered, washed with water until neutral, and dried.

Experimental Workflow and Logical Relationships
The synthesis of Pigment Red 146 follows a clear and logical sequence of chemical

transformations. This workflow can be visualized as a directed graph, illustrating the

progression from starting materials to the final product.
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Caption: Synthesis Workflow for Pigment Red 146.

Relevance to Drug Development and Biological
Research
While Pigment Red 146 is primarily used as an industrial colorant and is not directly employed

in therapeutic applications, its chemical structure and the broader class of azo compounds hold

relevance for drug development professionals.

Azo Compounds in Medicine
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Historically, azo compounds have played a significant role in medicine. The discovery of

Prontosil, an azo dye, as the first commercially available antibacterial agent, was a landmark in

pharmaceutical history.[3][4] The azo linkage in Prontosil is cleaved in vivo to release the active

sulfonamide moiety. This prodrug concept, where an azo bond is used to mask an active drug

until it reaches its target, continues to be explored, particularly for colon-targeted drug delivery.

[5]

Biological Activity of Naphthol Derivatives
The Naphthol AS moiety within Pigment Red 146 is a derivative of naphthol. Naphthol and its

derivatives are a class of compounds with a wide range of reported biological activities. Studies

have shown that some naphthol derivatives possess antioxidant, antimicrobial, antiviral, and

anticancer properties.[4][6] For instance, certain naphthoquinone-naphthol derivatives have

been synthesized and evaluated for their anticancer activity against various cancer cell lines.[7]

Potential of Pigment Red 146 Precursors
Of particular interest to drug development professionals is the precursor to the Naphthol AS

component of Pigment Red 146, N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-2-naphthamide.

Preliminary studies have suggested that this compound may possess anti-inflammatory and

anticancer properties, making it a candidate for further investigation in pharmacology and

medicinal chemistry.[8] While this does not confer biological activity to the larger, insoluble

pigment molecule itself, it highlights that the building blocks of such industrial chemicals can

have potential applications in the life sciences.

It is important to note that the toxicological profile of Pigment Red 146, like many azo dyes,

must be considered. While its low solubility may limit its bioavailability, the potential for

metabolic cleavage of the azo bond, which could release aromatic amines, is a critical aspect

of its safety assessment.[9]

Conclusion
Pigment Red 146 is a well-characterized monoazo pigment with significant industrial

applications. Its synthesis is a robust and well-understood process. For researchers and

scientists in materials science, it offers a subject for the study of color chemistry, pigment

properties, and formulation. For professionals in drug development, while the pigment itself is

not a therapeutic agent, its constituent parts and the broader chemical classes to which it
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belongs—azo dyes and naphthol derivatives—are fertile ground for the discovery of new

bioactive molecules. The potential anti-inflammatory and anticancer properties of one of its

precursors underscore the importance of interdisciplinary knowledge and the potential for

discovering valuable biological activities in compounds from diverse chemical origins. Further

research into the biological effects of the precursors and potential metabolites of Pigment Red
146 could yield interesting findings for the pharmaceutical and biomedical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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